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Introduction

Disperse Red 82 is a disperse dye commonly used for dyeing synthetic fibers such as

polyester. The lightfastness of a dye, its ability to resist fading upon exposure to light, is a

critical quality parameter for textiles.[1][2][3] Fading can manifest as a change in the hue,

depth, or brightness of the color.[1] The assessment of colorfastness to light is essential for

ensuring that textiles retain their aesthetic appeal and functionality throughout their intended

lifespan.[2][4] Standardized test methods provide a reliable means of evaluating the

lightfastness of textile materials under controlled laboratory conditions that simulate natural

daylight.[5][6][7]

Principle of Lightfastness Testing

The fundamental principle of lightfastness testing involves exposing a textile specimen to a

controlled artificial light source that mimics natural daylight, alongside a set of standard

reference materials with known fading characteristics.[5][8][9] The most widely accepted

international standards for this purpose are ISO 105-B02 and AATCC Test Method 16.3.[7][10]

[11] These methods utilize a xenon arc lamp as the light source because its spectral output

closely resembles that of natural sunlight.[2][6][10]

The color change of the test specimen is assessed by comparing it to the fading of a set of blue

wool references.[5][7][8] These references consist of a series of blue wool cloths dyed with

dyes of varying lightfastness, graded numerically (e.g., 1 to 8 for the European blue wool scale

and L2 to L9 for the American scale).[5][8] A higher number indicates greater resistance to
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fading.[5] The lightfastness of the test specimen is rated based on which blue wool reference

shows a similar degree of color change.

Experimental Protocols
This protocol details the methodology for assessing the lightfastness of a textile dyed with

Disperse Red 82, based on the principles of ISO 105-B02 and AATCC Test Method 16.3.

1. Apparatus and Materials

Lightfastness Tester: A xenon arc lamp apparatus conforming to ISO 105-B02 or AATCC

16.3 specifications.[6][10] The apparatus should be equipped with appropriate light filters to

simulate natural daylight (D65) and control for temperature and humidity.[5][12]

Blue Wool References: A set of blue wool lightfastness standards (e.g., ISO 1-8 or AATCC

L2-L9).[5][6][8]

Grey Scale for Color Change: In accordance with ISO 105-A02 for visual assessment of

color change.

Spectrophotometer/Colorimeter: For instrumental measurement of color change (optional but

recommended for quantitative analysis).

Specimen Holders: To mount the test specimens and blue wool references.

Masking Material: Opaque material (e.g., card) to cover a portion of the specimens and

references during exposure.

2. Test Specimen Preparation

Obtain a uniformly dyed textile sample with Disperse Red 82.

Cut at least one test specimen to the dimensions required by the specimen holder of the

lightfastness tester (a typical size is at least 70 mm x 120 mm).[6][11]

If the sample is a yarn, it can be wound onto a card or arranged in parallel strands.[11]
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Condition the specimens in a standard atmosphere for testing textiles (e.g., 20 ± 2 °C and 65

± 5% relative humidity) prior to testing.

3. Experimental Procedure

Calibration and Setup: Calibrate the xenon arc apparatus according to the manufacturer's

instructions to ensure the correct irradiance, temperature, and humidity conditions.

Mounting Specimens:

Mount the textile specimen dyed with Disperse Red 82 onto a specimen holder.

Simultaneously, mount the appropriate blue wool references onto an identical holder.

Cover a portion of both the test specimen and the blue wool references with an opaque

mask. This unexposed portion will serve as the original color reference for comparison

after the test.

Exposure Conditions: Place the mounted specimens in the xenon arc apparatus. The

specific test conditions can vary, but typical parameters are:

Irradiance: e.g., 42 W/m² at 300-400 nm.

Black Panel Temperature (BPT): e.g., 63 ± 3 °C.

Chamber Temperature: e.g., 38 ± 3 °C.

Relative Humidity: e.g., 30 ± 5%.

Exposure: Expose the specimens to the xenon arc light for a predetermined duration or until

a specific color change is achieved in one of the blue wool references. The duration can be a

fixed number of hours or until a certain AATCC Fading Unit (AFU) is reached.[13]

Evaluation:

Periodically inspect the specimens for color change.
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The assessment is made by comparing the fading of the exposed portion of the Disperse
Red 82 specimen to the fading of the simultaneously exposed blue wool references.

The lightfastness rating is the number of the blue wool reference that exhibits a color

change most similar to the test specimen.

For a more objective assessment, a spectrophotometer can be used to measure the color

coordinates (CIELAB values) of the unexposed and exposed areas of the specimen. The

total color difference (ΔE*ab) can then be calculated.

Data Presentation
The quantitative data from the lightfastness assessment of Disperse Red 82 can be

summarized in a table for clear comparison.

Exposure
Duration
(Hours)

Blue Wool
Reference
Fading

Visual
Assessment
(Grey Scale
Rating)

Instrumental
Assessment
(ΔE*ab)

Lightfastness
Rating

20 Grade 4 on BW4 4 3.5 4

40 Grade 4 on BW5 3-4 6.8 4-5

80 Grade 4 on BW6 3 12.1 5
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Caption: Overall workflow for assessing the lightfastness of textiles.
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Caption: Detailed experimental protocol for the xenon arc lightfastness test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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